Cas no 247036-52-8 (6-Deoxy-9alpha-hydroxycedrodorin)

• Product Name: 6-Deoxy-9alpha-hydroxycedrodorin
• CAS No: 247036-52-8
• MF: C₂₇H₃₄O₉
• MW: 502.553469181061
• CID: 836767
• PubChem ID: 21668774
• Update Time: 2025-04-19

6-Deoxy-9alpha-hydroxycedrodorin Chemical and Physical Properties

Names and Identifiers

• 6-Deoxy-9alpha-hydroxycedrodorin
• 6-Deoxy-9α-hydroxycedrodorin
• 6-Deoxy-3-O-methyl-β-allopyranosyl (1→4)-β-cymaronic acid δ-lactone
• Methyl [(1S,2S,5S,6R,10S,11R,13S,14R,16S)-6-(3-furyl)-2,10-dihydroxy-1,5,15,15-tetramethyl-8,17-dioxo-7,18-dioxapentacyclo[11.3.1.1^11,14.0^2,11.0^5,10]octadec-16-yl]acet
• [ "" ]
• AKOS032961700
• 247036-52-8
• DTXSID101019946
• methyl 2-[(1S,2S,5S,6S,10S,11R,13S,14R,16S)-6-(furan-3-yl)-2,10-dihydroxy-1,5,15,15-tetramethyl-8,17-dioxo-7,18-dioxapentacyclo[11.3.1.111,14.02,11.05,10]octadecan-16-yl]acetate
• 6-Deoxy-9-hydroxycedrodorin

• Inchi： 1S/C27H34O9/c1-22(2)16(10-17(28)33-5)24(4)19(30)15-11-27(36-21(15)22)25(24,31)8-7-23(3)20(14-6-9-34-13-14)35-18(29)12-26(23,27)32/h6,9,13,15-16,20-21,31-32H,7-8,10-12H2,1-5H3
• InChI Key： DRIQPOSLYIEZJT-UHFFFAOYSA-N
• SMILES： COC(CC1C2(C3(C4(C5(C(C(C6=COC=C6)OC(C5)=O)(C)CC3)O)CC(C(O4)C1(C)C)C2=O)O)C)=O

Computed Properties

• Exact Mass: 502.22000
• Monoisotopic Mass: 502.22028266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.418
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 664.5±55.0 °C at 760 mmHg
• Flash Point: 355.7±31.5 °C
• PSA: 132.50000
• LogP: 2.48190
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

6-Deoxy-9alpha-hydroxycedrodorin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Limonoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids Limonoids